Cas no 426823-26-9 (3-[2-(Trifluoromethyl)phenyl]pyridine)

• Product Name: 3-[2-(Trifluoromethyl)phenyl]pyridine
• CAS No: 426823-26-9
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 2118243
• Update Time: 2025-06-13

3-[2-(Trifluoromethyl)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(trifluoromethyl)phenyl]Pyridine
• 3-(2-(Trifluoromethyl)phenyl)pyridine
• XDVUCWCOIVGBRS-UHFFFAOYSA-N
• 3-[2-(Trifluoromethyl)phenyl]pyridine

• Inchi： 1S/C12H8F3N/c13-12(14,15)11-6-2-1-5-10(11)9-4-3-7-16-8-9/h1-8H
• InChI Key： XDVUCWCOIVGBRS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[2-(Trifluoromethyl)phenyl]pyridine

Introduction to 3-[2-(Trifluoromethyl)phenyl]pyridine (CAS No. 426823-26-9)

3-[2-(Trifluoromethyl)phenyl]pyridine, with the CAS number 426823-26-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The presence of a trifluoromethyl group on the phenyl ring imparts unique chemical and biological properties, making it an important molecule for various applications.

The chemical structure of 3-[2-(Trifluoromethyl)phenyl]pyridine consists of a pyridine ring substituted at the 3-position by a 2-(trifluoromethyl)phenyl group. This structural feature contributes to its stability and reactivity, which are crucial for its use in synthetic chemistry and drug development. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for pharmaceutical applications.

In recent years, 3-[2-(Trifluoromethyl)phenyl]pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as a scaffold in the development of new drugs targeting various diseases. For instance, it has shown promise as a lead compound in the discovery of inhibitors for specific enzymes and receptors involved in cancer, neurodegenerative disorders, and inflammatory diseases.

A notable example is its use in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique structure of 3-[2-(Trifluoromethyl)phenyl]pyridine allows it to interact selectively with serotonin transporters, thereby enhancing its efficacy and reducing side effects compared to existing SSRIs.

Beyond its pharmaceutical applications, 3-[2-(Trifluoromethyl)phenyl]pyridine has also found use in agrochemicals and materials science. In agrochemicals, it serves as an intermediate in the synthesis of pesticides and herbicides, contributing to improved crop yields and pest control. In materials science, its high thermal stability and unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 3-[2-(Trifluoromethyl)phenyl]pyridine has been optimized through various methods, including palladium-catalyzed cross-coupling reactions and direct arylation protocols. These synthetic routes have been refined to improve yield, purity, and scalability, making it more accessible for large-scale production in both academic and industrial settings.

In terms of safety and environmental impact, rigorous studies have been conducted to ensure that the use of 3-[2-(Trifluoromethyl)phenyl]pyridine is safe for both human health and the environment. These studies have demonstrated that it can be handled safely under appropriate conditions and that its environmental impact is minimal when used responsibly.

The ongoing research into 3-[2-(Trifluoromethyl)phenyl]pyridine continues to uncover new applications and potential benefits. For example, recent studies have explored its use as a probe molecule in imaging techniques such as positron emission tomography (PET), where its high affinity for specific targets allows for precise visualization of biological processes.

In conclusion, 3-[2-(Trifluoromethyl)phenyl]pyridine (CAS No. 426823-26-9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an invaluable tool in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. As research continues to advance, it is likely that new applications and insights will further enhance its importance in these areas.